Cas no 375829-40-6 ((5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 375829-40-6
• MF: C₂₁H₂₀N₄O₃S
• MW: 408.473503112793
• CID: 6535902
• Update Time: 2025-09-28

(5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
• (5E)-2-[4-(4-methylphenyl)piperazin-1-yl]-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one
• (5Z)-2-[4-(4-methylphenyl)piperazin-1-yl]-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one
• 4(5H)-Thiazolone, 2-[4-(4-methylphenyl)-1-piperazinyl]-5-[(3-nitrophenyl)methylene]-

• Inchi： 1S/C21H20N4O3S/c1-15-5-7-17(8-6-15)23-9-11-24(12-10-23)21-22-20(26)19(29-21)14-16-3-2-4-18(13-16)25(27)28/h2-8,13-14H,9-12H2,1H3
• InChI Key： HLTCCGGVOZWZQQ-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC([N+]([O-])=O)=C2)C(=O)N=C1N1CCN(C2=CC=C(C)C=C2)CC1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 609.9±65.0 °C(Predicted)
• pka: 5.46±0.40(Predicted)

Additional information on (5E)-2-4-(4-methylphenyl)piperazin-1-yl-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one

Compound CAS No 375829-40-6: A Comprehensive Overview

The compound with CAS No 375829-40-6, known as (5E)-2-[4-(4-methylphenyl)piperazin-1-yl]-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising chemical properties. Recent studies have highlighted its role in drug discovery, material science, and advanced chemical synthesis.

The molecular structure of (5E)-2-[4-(4-methylphenyl)piperazin-1-yl]-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one is characterized by a thiazole ring system fused with a dihydro structure. The presence of a piperazine group and a nitrophenyl substituent introduces significant steric and electronic effects, making this compound highly versatile. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the field of medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Utilizing a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, chemists have achieved high yields and excellent purity levels. These techniques not only enhance the scalability of the synthesis but also pave the way for large-scale production, which is crucial for industrial applications.

In terms of applications, (5E)-2-[4-(4-methylphenyl)piperazin-1-yl]-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one has shown promise in the development of novel pharmaceutical agents. Its ability to modulate key biological pathways makes it a valuable candidate for drug design targeting various diseases, including cancer and neurodegenerative disorders. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease progression.

Moreover, this compound has been investigated for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Researchers have explored its ability to act as a charge transport layer in organic devices, showcasing its potential in next-generation electronic materials.

The study of (5E)-2-[4-(4-methylphenyl)piperazin-1-yl]-5-(3-nitrophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one has also contributed to our understanding of heterocyclic chemistry. Its reactivity under various reaction conditions has provided insights into the design of more efficient synthetic routes for complex molecules. This knowledge is invaluable for advancing chemical synthesis techniques and developing new materials with tailored properties.

In conclusion, CAS No 375829-40-6 represents a cutting-edge compound with multifaceted applications across diverse scientific disciplines. Its structural complexity and functional versatility make it a subject of intense research interest. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future advancements in chemistry and related fields.